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Compound of Interest

Compound Name: 1,3-Propanediol-d8

Cat. No.: B1469529 Get Quote

An In-Depth Technical Guide to the Solubility of 1,3-Propanediol-d8 in Common Laboratory

Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-propanediol-
d8, a deuterated form of 1,3-propanediol. While specific quantitative solubility data for the

deuterated form is not readily available in published literature, the principle of isotopic

substitution suggests that its solubility characteristics will be very similar to its non-deuterated

counterpart, 1,3-propanediol. Deuteration is not expected to significantly alter the fundamental

intermolecular forces governing solubility.

Core Physical Properties
1,3-Propanediol and its deuterated isotopologue are viscous, colorless liquids. Key physical

properties of 1,3-propanediol-d8 are provided below, which are comparable to the non-

deuterated form.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1469529?utm_src=pdf-interest
https://www.benchchem.com/product/b1469529?utm_src=pdf-body
https://www.benchchem.com/product/b1469529?utm_src=pdf-body
https://www.benchchem.com/product/b1469529?utm_src=pdf-body
https://www.benchchem.com/product/b1469529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₃D₈O₂

Molecular Weight 84.14 g/mol [1][2]

Boiling Point 214 °C (lit.)[1][3]

Melting Point -27 °C (lit.)[1]

Density 1.162 g/mL at 25 °C

Solubility Profile
Based on the known solubility of 1,3-propanediol, 1,3-propanediol-d8 is expected to be

miscible or highly soluble in polar protic and polar aprotic solvents due to its ability to form

hydrogen bonds through its two hydroxyl groups. Its solubility in non-polar solvents is expected

to be limited.

The following table summarizes the expected solubility of 1,3-propanediol-d8 in a range of

common laboratory solvents.
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Solvent Solvent Type Expected Solubility

Water Polar Protic Miscible

Ethanol Polar Protic Miscible

Methanol Polar Protic Miscible

Acetone Polar Aprotic Miscible

Dimethyl Sulfoxide (DMSO) Polar Aprotic Soluble

Dimethylformamide (DMF) Polar Aprotic Soluble

Acetonitrile Polar Aprotic Soluble

Ethyl Acetate Moderately Polar Soluble

Chloroform Weakly Polar Soluble

Toluene Non-polar Slightly Soluble

Hexane Non-polar Insoluble

Benzene Non-polar Slightly Soluble

Experimental Protocol for Solubility Determination
A standard method for determining the solubility of a liquid like 1,3-propanediol-d8 in a given

solvent is the visual method under controlled temperature.

Objective: To determine the solubility of 1,3-propanediol-d8 in a specific solvent at a given

temperature.

Materials:

1,3-propanediol-d8

Selected solvent (e.g., water, ethanol, hexane)

Calibrated glassware (e.g., graduated cylinders, pipettes)

Vials with screw caps
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Vortex mixer

Temperature-controlled water bath or incubator

Procedure:

Preparation of Solvent: Ensure the solvent is of high purity and degassed if necessary.

Initial Mixture Preparation: In a series of vials, add a fixed volume of the solvent (e.g., 1 mL).

Incremental Addition of Solute: To each vial, add a small, precise volume of 1,3-
propanediol-d8 (e.g., 10 µL).

Mixing: Securely cap the vials and vortex them for a set period (e.g., 2 minutes) to ensure

thorough mixing.

Equilibration: Place the vials in a temperature-controlled environment (e.g., 25 °C) and allow

them to equilibrate for a sufficient time (e.g., 24 hours). This allows the solution to reach a

state of thermodynamic equilibrium.

Visual Inspection: After equilibration, visually inspect each vial for any signs of phase

separation, cloudiness, or undissolved droplets. The absence of any of these indicates that

the solute is soluble at that concentration.

Determining Miscibility/Solubility Limit: Continue adding incremental amounts of 1,3-
propanediol-d8 to vials that show complete dissolution until phase separation is observed.

The concentration at which the solution remains clear and homogenous is the solubility limit.

If no phase separation occurs even with a high proportion of the solute, the substances are

considered miscible.

Data Recording: Record the volumes of solute and solvent for each vial and note the

observation (soluble, insoluble, miscible).

Experimental Workflow Visualization
The following diagram illustrates a general workflow for a solubility study.
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Caption: A general workflow for determining the solubility of a liquid solute in a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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